{[1-(difluoromethyl)-1H-pyrazol-3-yl]methyl}(propyl)amine

• Molecular Formula: C8H13F2N3
• Molecular Weight: 189.21 g/mol
• IUPAC Name: N-[[1-(difluoromethyl)pyrazol-3-yl]methyl]propan-1-amine
• InChI: InChI=1S/C8H13F2N3/c1-2-4-11-6-7-3-5-13(12-7)8(9)10/h3,5,8,11H,2,4,6H2,1H3
• InChI Key: JESCDRUPCZYKCA-UHFFFAOYSA-N
• Canonical SMILES: CCCNCC1=NN(C=C1)C(F)F

Description

{[1-(difluoromethyl)-1H-pyrazol-3-yl]methyl}(propyl)amine (CAS: 1856101-93-3) is a pyrazole-derived amine with a difluoromethyl group at the 1-position of the pyrazole ring and a propylamine substituent at the 3-methyl position. Its molecular formula is C₈H₁₄ClF₂N₃ (MW: 225.67) . The compound’s structure combines a heterocyclic pyrazole core with fluorinated and alkylamine functionalities, which may influence its physicochemical properties, such as solubility, lipophilicity, and metabolic stability.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the reaction of difluoroacetic acid with hydrazine to form the pyrazole ring, followed by alkylation with propylamine under basic conditions .

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to maximize yield and purity. Catalysts such as nanoscale titanium dioxide can be used to enhance reaction efficiency and reduce environmental impact .

Chemical Reactions Analysis

Types of Reactions

{[1-(difluoromethyl)-1H-pyrazol-3-yl]methyl}(propyl)amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield amines or other reduced forms.

Substitution: The difluoromethyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents for these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and solvents like ethanol or dichloromethane .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyrazole oxides, while substitution reactions can produce a variety of functionalized pyrazoles .

Scientific Research Applications

{[1-(difluoromethyl)-1H-pyrazol-3-yl]methyl}(propyl)amine has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Medicine: Investigated for its potential therapeutic properties.

Industry: Utilized in the production of materials with specific properties

Mechanism of Action

The mechanism of action of {[1-(difluoromethyl)-1H-pyrazol-3-yl]methyl}(propyl)amine involves its interaction with specific molecular targets. The difluoromethyl group can enhance binding affinity to certain enzymes or receptors, influencing biological pathways. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following structurally related pyrazole-based amines are compared to highlight key differences in substituents, synthesis, and properties:

{[1-(difluoromethyl)-1H-pyrazol-3-yl]methyl}(methyl)amine

• Structure : Differs by having a methylamine group instead of propylamine.
• Molecular weight is lower (~195–200 g/mol, estimated) due to the shorter alkyl chain .
• Synthesis : Likely follows similar routes to the propylamine derivative, with methylamine replacing propylamine in the alkylation step.

N-Cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine

• Structure : Pyrazole substituted with pyridinyl and cyclopropylamine groups.
• Melting point: 104–107°C; HRMS m/z 215 ([M+H]⁺) .
• Comparison : The pyridinyl substituent may enhance π-π stacking interactions compared to the difluoromethyl group in the target compound.

{3-[1-(difluoromethyl)-1H-pyrazol-4-yl]propyl}(methyl)amine

• Structure : Difluoromethyl group at pyrazole’s 4-position with a methylamine-propyl chain.
• Key Data : CAS 2097978-14-6; molecular formula likely C₈H₁₄F₂N₃ (estimated MW: 209.22). The positional isomerism (3- vs. 4-pyrazole substitution) could alter electronic distribution and biological activity .

Dimethyl(1-phenyl-1H-1,2,3-triazol-4-ylmethyl)amine

• Structure : Triazole core instead of pyrazole, with phenyl and dimethylamine groups.
• Key Data : ¹H-NMR (CDCl₃) shows aromatic protons (δ 7.43–7.95) and CH₂NMe₂ (δ 3.71). Higher aromaticity from the phenyl group may increase rigidity compared to the target compound’s difluoromethyl-pyrazole .

Data Table: Structural and Physicochemical Comparison

Compound Name	Core Heterocycle	Substituents	Molecular Formula	Molecular Weight	Key Data
{[1-(difluoromethyl)-1H-pyrazol-3-yl]methyl}(propyl)amine	Pyrazole	Difluoromethyl, propylamine	C₈H₁₄ClF₂N₃	225.67	CAS 1856101-93-3
{[1-(difluoromethyl)-1H-pyrazol-3-yl]methyl}(methyl)amine	Pyrazole	Difluoromethyl, methylamine	C₇H₁₂F₂N₃	~195–200	Synonyms: STL415169
N-Cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine	Pyrazole	Pyridinyl, cyclopropylamine	C₁₂H₁₅N₅	229.29	MP 104–107°C; HRMS m/z 215
{3-[1-(difluoromethyl)-1H-pyrazol-4-yl]propyl}(methyl)amine	Pyrazole	Difluoromethyl (4-position), methylamine-propyl	C₈H₁₄F₂N₃	209.22	CAS 2097978-14-6

Research Findings and Discussion

• Synthetic Challenges : The target compound’s synthesis may face hurdles in regioselectivity (pyrazole substitution) and alkylation efficiency, as seen in low yields (e.g., 17.9% for N-cyclopropyl analog) . Copper catalysis and cesium carbonate are common in such reactions .
• Fluorination Effects: The difluoromethyl group enhances metabolic stability and lipophilicity compared to non-fluorinated analogs, as observed in BACE1 inhibitors .
• Alkyl Chain Impact: Propylamine’s longer chain may improve membrane permeability over methylamine but reduce solubility, a trend noted in related amines .

Biological Activity

{[1-(difluoromethyl)-1H-pyrazol-3-yl]methyl}(propyl)amine is a compound belonging to the pyrazole derivative class, which is characterized by its unique molecular structure and potential biological activities. Pyrazoles are known for their diverse pharmacological properties, making them valuable in medicinal chemistry. This article aims to provide a comprehensive overview of the biological activity of this compound, supported by research findings, case studies, and data tables.

• Molecular Formula : C9H15F2N3
• Molecular Weight : 203.23 g/mol
• IUPAC Name : N-[[1-(difluoromethyl)pyrazol-3-yl]methyl]-2-methylpropan-1-amine
• Canonical SMILES : CC(C)CNCC1=NN(C=C1)C(F)F

The biological activity of {[1-(difluoromethyl)-1H-pyrazol-3-yl]methyl}(propyl)amine is primarily attributed to its interaction with specific biological targets. The difluoromethyl group enhances the compound's binding affinity to various enzymes and receptors, potentially modulating their activity. The pyrazole ring contributes to interactions with multiple biological pathways, which may lead to therapeutic effects.

Biological Activity Overview

Research indicates that pyrazole derivatives exhibit a range of biological activities, including:

• Anti-inflammatory Effects : Pyrazole compounds have demonstrated the ability to inhibit inflammatory pathways, which could be beneficial in treating conditions such as arthritis and other inflammatory diseases.
• Antimicrobial Activity : Some studies have shown that pyrazole derivatives possess antimicrobial properties against various pathogens, making them candidates for developing new antibiotics.
• Antifungal Properties : A series of pyrazole derivatives have been evaluated for their antifungal activity against phytopathogenic fungi, with some exhibiting significant inhibitory effects on fungal growth .

Antifungal Activity

A study synthesized novel 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid amides and tested their antifungal activity against seven phytopathogenic fungi. The results indicated that certain derivatives displayed moderate to excellent antifungal activities, suggesting potential applications in agriculture as fungicides .

Anti-inflammatory Activity

Research has indicated that pyrazole-based compounds can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and nitric oxide (NO), highlighting their potential use in managing inflammatory diseases .

Data Table: Summary of Biological Activities

Activity Type	Description	Reference
Anti-inflammatory	Inhibits pro-inflammatory cytokine production
Antimicrobial	Exhibits activity against various bacterial strains
Antifungal	Moderate to excellent activity against phytopathogenic fungi
Enzyme Inhibition	Potential inhibition of enzymes involved in metabolic processes